Ortho-dichlorodiphenyl dichloroethylene (DDE) is a stable, persistent organochlorine compound that has been used in various applications historically. Derived from the breakdown of DDT (dichlorodiphenyltrichloroethane), DDE is now predominantly found as an environmental contaminant due to its persistence and inability to degrade easily in nature. This ortho-structured DDE molecule possesses a highly stable conformation, making it resistant to degradation by natural processes such as biodegradation or photolysis. DDE has been linked to adverse effects on the environment, including toxicity towards wildlife and potential endocrine disruption impacts in animals and possibly humans. Its stability also contributes to its long-term presence in ecosystems, particularly in soils and sediments where it can accumulate over time. Due to its persistence and environmental concerns, DDE is regulated under various international and national environmental laws aimed at reducing exposure and mitigating its ecological impact.